Cas no 80275-32-7 (2-methyloxolane-2-carbaldehyde)

• Product Name: 2-methyloxolane-2-carbaldehyde
• CAS No: 80275-32-7
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD23098422
• CID: 2137414
• PubChem ID: 11018836
• Update Time: 2025-05-27

2-methyloxolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• tetrahydro-2-methyl-2-Furancarboxaldehyde
• 2-methyloxolane-2-carbaldehyde
• EN300-196230
• 961-497-6
• 80275-32-7
• IFMQZSUJRUBHBK-UHFFFAOYSA-N
• Z1389061333
• 2-methyltetrahydrofuran-2-carbaldehyde
• SCHEMBL2321561
• methyltetrahydrofurfural
• AKOS018738918
• DA-41324

• MDL： MFCD23098422
• Inchi： 1S/C6H10O2/c1-6(5-7)3-2-4-8-6/h5H,2-4H2,1H3
• InChI Key： IFMQZSUJRUBHBK-UHFFFAOYSA-N
• SMILES： O1CCCC1(C=O)C

Computed Properties

• Exact Mass: 114.068079557Da
• Monoisotopic Mass: 114.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-methyloxolane-2-carbaldehyde

Recent Advances in the Study of 2-Methyloxolane-2-carbaldehyde (CAS: 80275-32-7) in Chemical Biology and Pharmaceutical Research

The compound 2-methyloxolane-2-carbaldehyde (CAS: 80275-32-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This aldehyde derivative of 2-methyloxolane exhibits notable reactivity, making it a valuable intermediate in the synthesis of complex bioactive molecules. Recent studies have explored its role in drug discovery, particularly in the development of novel enzyme inhibitors and antimicrobial agents.

One of the key areas of research involving 2-methyloxolane-2-carbaldehyde focuses on its utility as a building block in multicomponent reactions (MCRs). A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its effectiveness in the Ugi reaction, yielding heterocyclic compounds with promising anticancer activity. The study highlighted the compound's ability to introduce steric and electronic diversity into the resulting molecules, which is crucial for optimizing drug-like properties.

In addition to its synthetic applications, 2-methyloxolane-2-carbaldehyde has been investigated for its direct biological effects. Research conducted at the University of Cambridge revealed that this compound exhibits moderate inhibitory activity against certain bacterial efflux pumps, suggesting potential as an adjuvant in antibiotic therapy. The study, which utilized both in vitro and in silico approaches, identified specific interactions between the aldehyde group and key residues in the pump proteins.

Recent advancements in analytical techniques have also facilitated a deeper understanding of 2-methyloxolane-2-carbaldehyde's metabolic fate. A 2024 paper in *Drug Metabolism and Disposition* employed LC-MS/MS and NMR spectroscopy to characterize its phase I and II metabolites in human liver microsomes. The findings indicated rapid conversion to the corresponding carboxylic acid, with subsequent conjugation reactions, providing valuable insights for pharmacokinetic optimization in drug design.

The safety profile of 2-methyloxolane-2-carbaldehyde has been another focus of recent investigations. Toxicological studies published in *Regulatory Toxicology and Pharmacology* established an acceptable daily exposure limit for this compound when used as a pharmaceutical intermediate. The research included comprehensive genotoxicity assessments and repeat-dose toxicity studies in rodent models, confirming its suitability for controlled use in drug manufacturing processes.

Looking forward, several research groups are exploring the potential of 2-methyloxolane-2-carbaldehyde in targeted drug delivery systems. Preliminary work has shown that its aldehyde functionality can be exploited for conjugation with nanoparticle carriers, creating pH-responsive drug release platforms. This innovative approach may address current challenges in tumor-selective chemotherapy and represents an exciting direction for future development.

In conclusion, the growing body of research on 2-methyloxolane-2-carbaldehyde (CAS: 80275-32-7) underscores its multifaceted value in pharmaceutical sciences. From its role as a versatile synthetic intermediate to its emerging biological activities, this compound continues to offer new opportunities for drug discovery and development. Ongoing studies are expected to further elucidate its potential applications and optimize its use in medicinal chemistry.